Cas no 1479035-52-3 (N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1479035-52-3
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5403028
• Update Time: 2025-05-26

N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C12H14N4O/c1-9(10-5-3-2-4-6-10)7-13-12(17)11-8-14-16-15-11/h2-6,8-9H,7H2,1H3,(H,13,17)(H,14,15,16)
• InChI Key： KAMUQDDTXCTFMN-UHFFFAOYSA-N
• SMILES： N1C(C(NCC(C2=CC=CC=C2)C)=O)=CN=N1

Computed Properties

• Exact Mass: 230.117
• Monoisotopic Mass: 230.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7A^2

Experimental Properties

• Density: 1.218±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.8±33.0 °C(Predicted)
• pka: 7.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide

N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide: A Comprehensive Overview

N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide, also known by its CAS number 1479035-52-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring with a phenylpropyl group and a carboxamide functional group. The N-(2-phenylpropyl) moiety contributes to the compound's hydrophobicity and potential for interaction with biological systems, while the 1H-1,2,3-triazole ring provides a rigid and versatile scaffold for further chemical modifications.

Recent studies have highlighted the importance of N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide in drug discovery and development. Its structure has been found to be amenable to various synthetic strategies, including click chemistry approaches. The triazole ring, in particular, has been shown to enhance the stability and bioavailability of drug candidates. Researchers have explored the use of this compound as a building block for constructing bioactive molecules with potential applications in treating diseases such as cancer and neurodegenerative disorders.

The synthesis of N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide involves a combination of traditional organic synthesis techniques and modern catalytic methods. One notable approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which allows for the efficient construction of the triazole ring. This method has been optimized to achieve high yields and excellent regioselectivity. Additionally, advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for studying stereochemical effects in biological systems.

From a biological standpoint, N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide has demonstrated promising activity in various assays. For instance, it has been shown to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, studies have revealed that this compound can modulate ion channels and receptors, making it a candidate for developing treatments for conditions such as epilepsy and chronic pain.

The pharmacokinetic properties of N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide have also been extensively investigated. Preclinical data indicate that the compound exhibits moderate solubility and permeability across biological membranes. These properties are advantageous for oral drug delivery but may require optimization for therapeutic use. Researchers are currently exploring strategies to enhance the bioavailability of this compound through formulation development and structural modifications.

In terms of toxicity profile, N-(2-phenylpropyl)-1H-1,2,3-triazole-5-carboxamide has shown low acute toxicity in animal models. However, long-term safety studies are still needed to fully assess its suitability as a pharmaceutical agent. Regulatory agencies emphasize the importance of thorough toxicological evaluations before advancing compounds into clinical trials.

The application of computational chemistry tools has further enhanced our understanding of N-(2-phenylpropyl)-1H-1,mber>